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Compound of Interest

Compound Name: Fosravuconazole

Cat. No.: B1673580

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fosravuconazole, a triazole antifungal
agent. It covers its core chemical properties, mechanism of action, and detailed experimental
protocols from recent studies, presented for a scientific audience engaged in drug discovery
and development.

Core Chemical Properties

Fosravuconazole (CAS Number: 351227-64-0) is a water-soluble phosphonooxymethy! ether
prodrug of Ravuconazole.[1][2] This structural modification enhances its solubility and
bioavailability.[1][3][4] Upon administration, it is converted in the body to its active form,
Ravuconazole.[3][5][6]
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Property Value Source
CAS Number 351227-64-0 [11[2][3]
Molecular Formula C23H20F2N50sPS [2][3][6]
Molecular Weight 547.47 g/mol [2][6]
Melting Point 90.27 °C [3]
Boiling Point 480 °C [3]
Appearance Solid powder [2]

N Highly soluble in water;
Solubility ) [11[2]
Soluble in DMSO

s BEF-1224, BMS-379224, E- e
nonyms
ynony 1224

Mechanism of Action

Fosravuconazole exerts its antifungal effect through its active metabolite, Ravuconazole. As a
member of the azole class, Ravuconazole targets the fungal cytochrome P450 enzyme,
lanosterol 14-alpha-demethylase.[3][5][7] This enzyme is a critical component of the ergosterol
biosynthesis pathway.

By inhibiting lanosterol 14-alpha-demethylase, Ravuconazole disrupts the conversion of
lanosterol to ergosterol, an essential component of the fungal cell membrane that is analogous
to cholesterol in mammalian cells.[5][7] This inhibition leads to a depletion of ergosterol and an
accumulation of toxic 14-alpha-methylated sterols.[5][7] The consequence is a disruption of
membrane integrity and function, ultimately leading to the inhibition of fungal growth and cell
death.[3][7] Fosravuconazole has demonstrated a high degree of selectivity for fungal
cytochrome P450 enzymes over their human counterparts, which minimizes potential adverse
effects.[5]
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Mechanism of Action of Fosravuconazole.

Experimental Protocols
In Vitro Antifungal Susceptibility Testing

o Objective: To determine the minimum inhibitory concentration (MIC) of Ravuconazole (the
active metabolite of Fosravuconazole) against various fungal pathogens.

o Methodology:

o Fungal Strains: Cultures of clinically relevant fungi, such as Candida spp., Aspergillus
spp., and Trichophyton spp., are used.[1]

o Culture Conditions: Fungi are grown on appropriate agar plates (e.g., Sabouraud Dextrose

Agar) to obtain viable colonies.

o Inoculum Preparation: A standardized inoculum is prepared by suspending fungal colonies
in sterile saline or broth, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

o Microdilution Assay: The assay is performed in 96-well microtiter plates. A serial two-fold
dilution of Ravuconazole is prepared in a suitable broth medium (e.g., RPMI-1640).
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o Inoculation: Each well is inoculated with the standardized fungal suspension.

o Incubation: Plates are incubated at an appropriate temperature (e.g., 35°C) for a specified
period (e.g., 24-48 hours).

o MIC Determination: The MIC is defined as the lowest concentration of the drug that visibly
inhibits fungal growth. For some fungi, a spectrophotometric reading may be used for a
more quantitative assessment. A study on Madurella mycetomatis identified a 90%
minimum inhibitory concentration (MICo0) of 0.016 pg/mL for Ravuconazole.[8]

In Vivo Efficacy in a Murine Model of Systemic Infection

» Objective: To evaluate the in vivo efficacy of Fosravuconazole in a mouse model of
disseminated fungal infection.

o Methodology:
o Animal Model: Swiss female mice are commonly used.[1]

o Infection: Mice are infected intravenously with a lethal dose of a fungal pathogen, such as
Candida albicans.[9]

o Treatment Groups: Animals are randomized into several groups: a vehicle control group
and multiple Fosravuconazole treatment groups receiving different doses.

o Drug Administration: Fosravuconazole is administered, often orally, once daily for a
specified duration (e.g., 7-14 days), starting shortly after infection.[9]

o Efficacy Endpoints: The primary endpoint is typically survival over a defined period (e.g.,
21-30 days). Secondary endpoints can include fungal burden in target organs (e.g.,
kidneys, brain), determined by colony-forming unit (CFU) counts from homogenized
tissues.

o Data Analysis: Survival curves are analyzed using the log-rank test, and fungal burden
data are compared using appropriate statistical tests (e.g., Mann-Whitney U test).

Clinical Trial Protocol for Eumycetoma Treatment
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Objective: To assess the efficacy, safety, and pharmacokinetics of Fosravuconazole
compared to the standard of care (ltraconazole) for the treatment of eumycetoma.[10][11]
[12]

Study Design: A randomized, double-blind, comparative clinical trial.[10]

Participant Population: Patients with confirmed eumycetoma caused by Madurella
mycetomatis.[11]

Methodology:

o Randomization: Patients are randomized to receive either Fosravuconazole or
Itraconazole.

o Dosing Regimen:

» Fosravuconazole Group: Patients receive three daily loading doses followed by weekly
administration of either 200 mg or 300 mg for 12 months.[8][11][12]

» [traconazole Group: Patients receive 400 mg daily (administered as 200 mg twice daily)
for 12 months.[8][11][12]

o Efficacy Assessment: The primary endpoint is the reduction in lesion size and the rate of
complete cure after 12 months of treatment.[11][12]

o Pharmacokinetic Analysis: Blood samples are collected at various time points to determine
the plasma concentrations of Ravuconazole, Itraconazole, and its active metabolite,
hydroxyitraconazole. Nonlinear mixed-effects modeling is used to develop population
pharmacokinetic models.[8][11][12]

o Safety Monitoring: Adverse events are monitored and recorded throughout the study.
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Workflow of the Eumycetoma Clinical Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

